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Compound of Interest

Compound Name: Neocarrabiose

Cat. No.: B1251275

Executive Summary & Operational Scope
Neocarrabiose (CAS: 6215-96-9) is a disaccharide repeating unit derived from
-carrageenan, specifically composed of 3-O-(3,6-anhydro-
-D-galactopyranosyl)-

-D-galactopyranose.[1] While generally classified as a non-hazardous marine oligosaccharide,
its disposal in a research setting requires strict adherence to laboratory chemical hygiene plans
to prevent environmental contamination and maintain regulatory compliance.

This guide provides a definitive, self-validating workflow for the disposal of Neocarrabiose,
distinguishing between trace analytical residues and bulk experimental waste. It integrates
chemical safety data with enzymatic degradation pathways to offer a complete lifecycle
management plan.

Chemical Safety & Hazard Assessment

Before disposal, a proper hazard assessment is required. Neocarrabiose is typically handled
as a fine white powder or in aqueous solution.

Physical & Chemical Properties
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Property Data
(3R,4S,5S,6R)-4-[[(1R,3R,4R,5S)-4,8-

IUPAC Name dihydroxy-2,6-dioxabicyclo[3.2.1]octan-3-
ylJoxy]-6-(hydroxymethyl)oxane-2,3,5-triol

CAS Number 6215-96-9

Molecular Formula

Molecular Weight 324.28 g/mol

- Highly soluble in water; sparingly soluble in

Solubility

ethanol.[1]
- Stable under standard laboratory conditions;
Stability

hygroscopic.

Hazard Identification (GHS Classification)

» Signal Word: Warning (precautionary)

e Primary Hazard: Combustible Dust (if handled in bulk).

o Toxicity: Non-toxic; generally recognized as safe (GRAS) derivative.

e Reactivity: Stable. Avoid strong oxidizing agents.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste Disposal (Bulk Powder)

Applicability: Expired reagents, spilled solids, or excess lyophilized product (>500 mg).

e Segregation: Do not mix with oxidizers, strong acids, or halogenated solvents.

o Containerization: Transfer solid Neocarrabiose into a rigid, wide-mouth high-density

polyethylene (HDPE) container.

o Labeling: Affix a hazardous waste label (even if non-hazardous, for inventory tracking).
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o Content Name: "Neocarrabiose (Non-Hazardous Carbohydrate)"[2]
o Constituents: 100% Neocarrabiose

o Hazard Checkbox: "None" or "Organic Solid" depending on institutional policy.

e Disposal Stream: Route through your facility's Non-Hazardous Organic Chemical Waste
stream.

o Note: While biodegradable, direct trash disposal is discouraged in GLP/GMP
environments to prevent "unknown white powder" alarms.

Protocol B: Liquid Waste Disposal (Aqueous Solutions)

Applicability: Reaction mixtures, HPLC effluents, or dissolved stock solutions.
e pH Check: Verify the solution pH is between 5.0 and 9.0.

o If Acidic/Basic: Neutralize with dilute NaOH or HCI respectively.
e Solvent Assessment:

o Pure Aqueous: If the solution contains only Neocarrabiose, water, and benign buffers
(e.g., PBS), it may be eligible for drain disposal IF permitted by local wastewater permits.
Flush with 20x volume of water.

o Mixed Solvent: If dissolved in organic solvents (e.g., Methanol, Acetonitrile) or containing
toxic co-reagents (e.g., Sodium Azide), DO NOT pour down the drain.

o Collection: Collect in a solvent-compatible carboy (e.g., Nalgene).

e Labeling: "Aqueous Waste with Trace Organics” or "Organic Solvent Waste" as appropriate.

Protocol C: Biological Deactivation (Enzymatic
Treatment)

Applicability: Large-scale bioreactor waste or environmental impact studies. For large
guantities, enzymatic hydrolysis can convert Neocarrabiose into fermentable
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monosaccharides, reducing chemical oxygen demand (COD) concerns.

Enzyme Selection: Add
-neocarrabiose hydrolase (or specific GH127/GH129 enzymes).
e Incubation: Incubate at 30—40°C, pH 7.0 for 12—24 hours.

 Validation: Verify hydrolysis via TLC or HPLC (disappearance of disaccharide peak).

o Disposal: The resulting monosaccharide solution (D-Galactose and 3,6-Anhydro-D-
Galactose) is readily biodegradable.

Technical Visualization: Enzymatic Pathway

Understanding the biological origin and degradation of Neocarrabiose aids in selecting the
correct disposal method (e.g., knowing it is susceptible to specific hydrolases).

Sulfatase
(Desulfation)

Figure 1: Biocatalytic production and degradation pathway of Neocarrabiose.

- Monomers:
D-Galactose +
il 3,6-Anhydro-D-Galactose

Click to download full resolution via product page

Figure 1: Biocatalytic production and degradation pathway of Neocarrabiose. This pathway
illustrates the reversibility of the compound into benign monomers.

Emergency Procedures (Spill Response)

In the event of a laboratory spill, Neocarrabiose poses minimal immediate threat but can
create a slip hazard or attract pests if untreated.
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Scenario Action Plan

1. Wear standard PPE (Gloves, Lab Coat,
Safety Glasses).2.[3] Avoid generating dust

Dry Powder Spill (mist lightly with water if necessary).3. Sweep
up into a dustpan.4. Place in solid waste

container.

1. Absorb with paper towels or inert absorbent

(vermiculite).2. Clean surface with warm water
Liquid Spill and soap to remove sticky residue.3. Dispose of

absorbent materials as non-hazardous solid

waste.

Flush eyes with water for 15 minutes. Remove
Eye Contact contact lenses.[4] Consult a physician if irritation

persists.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.sigmaaldrich.com/SG/id/sds/sigma/c1013?userType=undefined
https://www.benchchem.com/product/b1251275?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Neocarrabiose
https://pubchem.ncbi.nlm.nih.gov/compound/Neocarrabiose
https://www.benchchem.com/product/b1251275?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/acs.jafc.2c06972
https://pubs.acs.org/doi/10.1021/acs.jafc.2c06868
https://www.benchchem.com/product/b1251275?utm_src=pdf-body
https://commonchemistry.cas.org/detail?cas_rn=6215-96-9
https://www.mdpi.com/1660-3397/21/5/258
https://www.benchchem.com/product/b1251275?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1251275?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Sources

1. Neocarrabiose | C12H20010 | CID 138756768 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Enzymatic Process for the Carrageenolytic Bioconversion of Sulfated Polygalactans into
B-Neocarrabiose and 3,6-Anhydro-d-galactose - PubMed [pubmed.ncbi.nlm.nih.gov]

3. Hazardous Waste Disposal Guide: Research Safety - Northwestern University
[researchsafety.northwestern.edu]

4. sigmaaldrich.com [sigmaaldrich.com]

5. pubs.acs.org [pubs.acs.org]

To cite this document: BenchChem. [Neocarrabiose Proper Disposal Procedures: A Technical
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1251275#neocarrabiose-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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